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In the realm of nonlinear optics, the choice of crystal is paramount to the success of
applications such as optical parametric oscillators (OPOs). Beta-Barium Borate (BBO) and
Lithium Triborate (LBO) are two of the most prominent nonlinear crystals utilized in OPOs, each
possessing a unique set of properties that make it suitable for different operational regimes.
This guide provides a detailed comparison of BBO and LBO for OPO applications, supported
by experimental data, to aid researchers, scientists, and drug development professionals in
selecting the optimal crystal for their specific needs.

Properties and Performance Comparison

BBO is renowned for its large nonlinear coefficient and broad tuning range, making it a versatile
choice for generating a wide spectrum of wavelengths.[1][2] In contrast, LBO is distinguished
by its high damage threshold and small walk-off angle, rendering it ideal for high-power and
high-efficiency applications.[3]

General Properties

A summary of the key optical and physical properties of BBO and LBO is presented in the table
below.
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BBO (Beta-Barium LBO (Lithium
Property . Reference(s)
Borate) Triborate)
Transparency Range 190 nm - 3500 nm 160 nm - 2600 nm [21[4]
Nonlinear Coefficient High (~2.0 pm/V for Moderate (~0.85 pm/V (4]
(d_eff) SHG of 1064 nm) for SHG of 1064 nm)
Damage Threshold High Very High [3]
Walk-off Angle Large Small [11[3]
Hygroscopic Nature Slightly hygroscopic Non-hygroscopic [1]
Thermal Acceptance Wide Narrow [2]

Optical Parametric Oscillator Performance

The performance of BBO and LBO in OPOs is highly dependent on the pump conditions and

cavity design. The following tables summarize experimental data from various studies.

BBO OPO Performance Data

Pump . Max. Max. Output
Pulse Tuning . Reference(s
Wavelength . Conversion  Power/Ener
Duration Range (hm) . )
(nm) Efficiency gy
409.81 -
355 nanosecond 581.87 - 217w [5]
(signal)
355 nanosecond 410 - 2500 >25% - [6]
1.6 MW
532 75 ps 680 - 2400 up to 30% [7]
(peak power)
355 nanosecond 430 - 2000 >18% >100 mJ [7]
LBO OPO Performance Data
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Pump . Max. Max. Output
Pulse Tuning . Reference(s
Wavelength . Conversion Power/Ener
Duration Range (nm) . )
(nm) Efficiency gy
778 - 1036 52% (signal )
532 nanosecond ) 9.4 W (signal) [8]
(signal) only)
32.7%
4.8 mJ (pump
355 30 ps 415.9-482.6  (pump-to- [9][10]
] energy)
signal)
3.7W
651 - 1040 _
530 4.4 ps ] - (signal), 1.8 [11]
(signal) )
W (idler)
355 nanosecond 540 - 1030 >30% - 9]

Experimental Protocols

The characterization of BBO and LBO in an OPO typically involves a setup consisting of a
pump laser, the OPO cavity containing the nonlinear crystal, and diagnostic equipment.

A representative experimental setup includes:

e Pump Laser: A Q-switched Nd:YAG laser is frequently used, often with second (532 nm) or
third (355 nm) harmonic generation to pump the OPO.[5][7][8] The pump beam is shaped
and focused into the nonlinear crystal.

o OPO Cavity: A resonant cavity is formed by two or more mirrors. The cavity can be linear or
a ring configuration.[11] The mirrors are coated to be highly reflective at either the signal or
idler wavelength (singly resonant) or both (doubly resonant). The nonlinear crystal (BBO or
LBO) is placed at the focal point of the pump beam within the cavity. The crystal is often
mounted on a rotation stage for angle tuning or in an oven for temperature tuning.[5][11]

o Output Coupling: One of the cavity mirrors is partially transmissive at the resonated
wavelength to act as an output coupler.
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» Diagnostics: The output signal and idler beams are separated using dichroic mirrors or
prisms. Their power/energy is measured with power/energy meters, the wavelength is
analyzed with a spectrometer, and the pulse duration can be measured with an

autocorrelator.

For a specific example, in a high-power nanosecond LBO OPO, a 50-mm-long LBO crystal was
used in a non-critically phase-matched configuration.[8] The OPO was pumped by a 532 nm
laser, and the output wavelength was tuned by changing the temperature of the LBO crystal.[8]
In a high-power BBO OPO experiment, a BBO crystal was pumped by a 355 nm laser, and the
crystal was heated to mitigate color center formation at high pump powers.[5] Wavelength
tuning was achieved by rotating the crystal.[5]

Visualizations
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Caption: The process of optical parametric oscillation.
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Caption: Decision flowchart for selecting between BBO and LBO.

Conclusion

The selection between BBO and LBO for an optical parametric oscillator is a trade-off between
several key performance parameters. BBO is the preferred crystal when a broad tuning range
and high nonlinear conversion are the primary requirements, particularly with moderate pump
powers. Its larger nonlinear coefficient allows for efficient operation even with shorter crystal
lengths.[12] However, its relatively lower damage threshold and larger walk-off angle must be

considered.

LBO, with its superior damage threshold and minimal walk-off, is the crystal of choice for high-
power, high-repetition-rate OPOs where long-term stability and excellent beam quality are
critical.[3][8] While its nonlinear coefficient is smaller than that of BBO, this can be
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compensated for by using longer crystals, which is feasible due to the small walk-off.[8] The
choice is also influenced by the pump laser characteristics; LBO's larger angular acceptance
makes it more forgiving to pump lasers with less than perfect beam quality.[3] Ultimately, a
careful consideration of the specific application requirements will guide the optimal selection
between these two versatile nonlinear crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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